(5-Cyclopropylisoxazol-3-yl)(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: (5-cyclopropyl-1,2-oxazol-3-yl)-[3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C17H20N4O3/c1-11-4-7-16(19-18-11)23-13-3-2-8-21(10-13)17(22)14-9-15(24-20-14)12-5-6-12/h4,7,9,12-13H,2-3,5-6,8,10H2,1H3
• InChI Key: MYCRUAWEQUDNTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCCN(C2)C(=O)C3=NOC(=C3)C4CC4
• Molecular Formula: C17H20N4O3
• Molecular Weight: 328.4 g/mol

Description

(5-Cyclopropylisoxazol-3-yl)(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H20N4O3 and its molecular weight is 328.372. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Synthesis and Structural Exploration : Compounds similar to "(5-Cyclopropylisoxazol-3-yl)(3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)methanone" have been synthesized and evaluated for their structural properties through methods such as X-ray diffraction studies. These analyses offer insights into the molecular conformation, stability, and intermolecular interactions, which are critical for understanding their potential as bioactive molecules or as lead compounds in drug development (S. Benaka Prasad et al., 2018).

Antimicrobial and Anticancer Applications

Antimicrobial Activity : Novel pyridine derivatives, which share structural motifs with the compound , have been synthesized and tested for their antimicrobial activity. Such studies reveal the potential of these compounds in developing new antibiotics or antifungal agents, addressing the growing concern of antimicrobial resistance (N. Patel et al., 2011).

Anticancer Potential : Research on structurally related compounds has demonstrated their potential in anticancer applications. By evaluating their effects on various cancer cell lines, scientists can identify new therapeutic strategies against cancer, highlighting the importance of structural and functional analysis in drug discovery (Kanubhai D. Katariya et al., 2021).

Pharmacological Evaluation

Evaluation as TRPV4 Antagonists : Compounds with similar structural features have been evaluated as TRPV4 antagonists, showing promise in treating pain. This highlights the broader pharmacological potential of such molecules in modulating receptor activity, contributing to the development of novel analgesics (Naoki Tsuno et al., 2017).